Cas no 445260-11-7 (2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid)

• Product Name: 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• CAS No: 445260-11-7
• MF: C₂₀H₁₉NO₂
• MW: 305.370365381241
• MDL: MFCD03075300
• CID: 3111318
• PubChem ID: 752796
• Update Time: 2025-10-31

2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethyl-phenyl)-6,8-dimethyl-quinoline-4-carboxylic acid
• AB01327884-02
• VS-06253
• NCGC00335565-01
• MFCD03075300
• STK449329
• AKOS003294593
• CS-0317765
• H20940
• AK-968/41171904
• BBL017533
• ALBB-000548
• 2-(2,4-dimethylphenyl)-6,8-dimethylquinoline-4-carboxylicacid
• 2-(2,4-dimethylphenyl)-6,8-dimethyl-4-quinolinecarboxylic acid
• SB72303
• 445260-11-7
• 2-(2,4-dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid

• MDL： MFCD03075300
• Inchi： 1S/C20H19NO2/c1-11-5-6-15(13(3)7-11)18-10-17(20(22)23)16-9-12(2)8-14(4)19(16)21-18/h5-10H,1-4H3,(H,22,23)
• InChI Key： LGAGMBOAHSUGMM-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(C)=CC=2C)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 305.141578849Da
• Monoisotopic Mass: 305.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid

2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid: A Comprehensive Overview

2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 445260-11-7) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of substituted quinolines, which are known for their diverse biological activities and applications in drug discovery. The molecule's unique structure, featuring a quinoline scaffold with strategically placed methyl groups and a carboxylic acid moiety, contributes to its potential as a lead compound in various therapeutic areas.

The quinoline scaffold is a fundamental structural motif in many bioactive compounds. In the case of 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid, the substitution pattern plays a crucial role in determining its physicochemical properties and biological activity. Recent studies have highlighted the importance of such substitution patterns in modulating the compound's solubility, stability, and interactions with biological targets. For instance, the methyl groups at positions 6 and 8 of the quinoline ring enhance lipophilicity, potentially improving membrane permeability—a critical factor for drug bioavailability.

One of the most promising aspects of this compound is its potential as an anticancer agent. Emerging research has demonstrated that certain substituted quinolines exhibit selective cytotoxicity against various cancer cell lines. The carboxylic acid group in 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid may facilitate the formation of bioactive metal complexes, which are often explored for their antitumor properties. Additionally, the phenyl group at position 2 introduces steric and electronic effects that could further enhance the compound's ability to interact with oncogenic targets.

In terms of synthesis, 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid can be prepared through a variety of methods, including condensation reactions and oxidative coupling. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly syntheses of such compounds. For example, the use of transition metal catalysts has been reported to significantly improve yields and reduce reaction times in similar quinoline derivations.

The compound's biological activity has been extensively studied in vitro and in vivo models. Preclinical data suggest that it may possess anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes. These findings align with broader trends in drug development where natural product-inspired molecules are being explored for their multi-target therapeutic potential.

From an environmental perspective, understanding the fate and transport of 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid is crucial for assessing its ecological impact. Recent studies have focused on its degradation pathways under various environmental conditions, revealing that microbial degradation plays a significant role in its biodegradation. This information is vital for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(2,4-Dimethylphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 445260-11-7) represents a valuable addition to the portfolio of bioactive compounds with potential applications in medicine and materials science. Its unique structure and versatile functional groups make it an attractive candidate for further research into its therapeutic potential and environmental behavior.